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A-485 solubility DMSO ethanol stock solution
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A-485 Properties and Solubility Data

The table below summarizes the essential information for handling A-485 and preparing stock solutions.

Property Specification / Value

Molecular Weight 536.5 Da [1]

Purity >98% [1]

CAS Number 1889279-16-6 [1]

Solubility in DMSO >40 mg/mL [1]

Solubility in Ethanol >40 mg/mL [1]

Form Solid [1]

Recommended Short-Term Storage -20°C [1]

Light Sensitivity Reported to be light sensitive; store in the dark [1]

A-485 Mechanism of Action
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A-485 functions as a potent, selective inhibitor of the p300 and CREB-binding protein (CBP). These proteins
are crucial transcriptional coactivators that function, in part, by acetylating histones to relax chromatin
structure and activate gene transcription [1]. The following diagram illustrates its mechanism and

downstream effects.
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A-485 inhibits the p300/CBP HAT domain, reducing histone acetylation and suppressing gene transcription

and cancer cell proliferation.

Experimental Considerations
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e Stock Solution Calculation: The provided solubility (>40 mg/mL) is well above concentrations
typically used for in vitro assays. A common stock concentration might be 10-20 mM. For example, to
make a 10 mM stock solution in DMSO, dissolve 5.36 mg of A-485 in 1 mL of DMSO.

¢ Solvent Use in Cell Culture: When adding stock solutions to cell cultures, the final solvent
concentration should be kept low to avoid cytotoxicity. Note that even low concentrations of DMSO
(e.g., 0.25-0.5%) can modulate cellular responses in some cell types [2]. Always include solvent
controls in your experimental design.

¢ Biological Activity Verification: To confirm the biological activity of your prepared stock solution,
you can monitor the reduction of acetylated histone H3 lysine 27 (H3K27Ac) levels in treated cells
(e.g., PC3 cells) in a concentration-dependent manner, as this is a key reported effect of A-485 [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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